6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-amino-1-benzyl-5-[2-(3,4-dimethoxyphenyl)ethylamino]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H24N4O4/c1-28-16-9-8-14(12-17(16)29-2)10-11-23-18-19(22)25(21(27)24-20(18)26)13-15-6-4-3-5-7-15/h3-9,12,23H,10-11,13,22H2,1-2H3,(H,24,26,27)
• InChI Key: VBIJPPJDAHWQJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2=C(N(C(=O)NC2=O)CC3=CC=CC=C3)N)OC
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol
• CAS No.: 554405-18-4

Description

6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione, also known as AG-024322, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. It belongs to the class of compounds known as kinase inhibitors, which target specific enzymes involved in cell signaling pathways that are often dysregulated in cancer cells.

Mechanism of Action

6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione works by binding to the ATP-binding site of kinases, thereby inhibiting their activity. This leads to disruption of cell signaling pathways that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit tumor growth in preclinical models. It has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of 6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione is its specificity for certain kinases, which allows for targeted inhibition of specific signaling pathways. However, its effectiveness may be limited by the development of resistance mechanisms in cancer cells, as well as potential toxicity in normal cells.

Future Directions

Further research is needed to fully understand the potential of 6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione as a cancer treatment, including its efficacy in clinical trials and potential combination with other treatments. Additionally, studies are needed to investigate the development of resistance mechanisms and potential strategies to overcome them. Finally, the potential use of this compound in other diseases, such as autoimmune disorders, should also be explored.

Synthesis Methods

The synthesis of 6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione involves several steps, including the condensation of 3,4-dimethoxyphenethylamine with benzaldehyde to form the corresponding Schiff base. This is followed by the reaction of the Schiff base with 6-amino-1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine to yield the final product.

Scientific Research Applications

6-Amino-1-benzyl-5-[2-(3,4-dimethoxy-phenyl)-ethylamino]-1H-pyrimidine-2,4-dione has been extensively studied in preclinical models of cancer, including breast, lung, and pancreatic cancer. It has been shown to inhibit the activity of several kinases, including Aurora A and B, which are involved in cell division, and c-Met, which is involved in cell growth and survival.